Cas no 1803677-62-4 (Methyl 5-hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 5-hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1803677-62-4
• MF: C₈H₅F₃INO₄
• MW: 363.02928519249
• CID: 4829801
• Update Time: 2025-10-22

Methyl 5-hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C8H5F3INO4/c1-16-7(15)4-5(12)3(14)2-13-6(4)17-8(9,10)11/h2,14H,1H3
• InChI Key： FKWAHBGOIORWGY-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1C(=O)OC)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on Methyl 5-hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 5-hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1803677-62-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate, identified by its CAS number 1803677-62-4, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered considerable attention due to its utility in the development of novel therapeutic agents. The presence of multiple functional groups, including a hydroxyl group, an iodine substituent, and a trifluoromethoxy moiety, makes it a valuable building block for synthetic chemists.

The< strong>5-hydroxy and trifluoromethoxy groups in the molecular structure contribute to the compound's reactivity and versatility. These functional groups are particularly attractive in medicinal chemistry because they can participate in various chemical transformations, enabling the synthesis of complex molecules with desired pharmacological properties. The< strong>iodo substituent further enhances the compound's utility as it can undergo cross-coupling reactions, which are fundamental in constructing biaryl structures prevalent in many active pharmaceutical ingredients (APIs).

In recent years, there has been a surge in research focused on developing new antiviral and anticancer agents. Methyl 5-hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate has emerged as a key intermediate in several innovative synthetic strategies targeting these diseases. For instance, its incorporation into pyridine-based scaffolds has been explored in the design of inhibitors for viral proteases and kinases. The< strong>trifluoromethoxy group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in optimizing the pharmacokinetic profiles of these drug candidates.

The< strong>5-hydroxy group provides an opportunity for further derivatization through etherification or esterification reactions, allowing chemists to fine-tune the properties of the final product. This adaptability makes Methyl 5-hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate a preferred choice for researchers aiming to develop structurally diverse libraries for high-throughput screening.

Moreover, the< strong>iodo substituent facilitates palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are instrumental in constructing biaryl systems, which are common motifs in many drugs with potent biological activity. The ability to introduce aryl groups at specific positions using these methodologies has opened new avenues for drug discovery and development.

The pharmaceutical industry has also recognized the importance of fluorinated compounds due to their favorable pharmacological properties. The< strong>trifluoromethoxy group imparts lipophilicity and resistance to metabolic degradation, making it an attractive feature for drug design. Recent studies have demonstrated that incorporating fluorine atoms into drug molecules can lead to improved bioavailability and therapeutic efficacy. Methyl 5-hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate, with its inherent fluorinated moiety, aligns well with this trend.

In conclusion, Methyl 5-hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1803677-62-4) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural attributes enable the construction of complex molecules with potential therapeutic benefits across various disease areas. As research continues to evolve, this compound is expected to remain a cornerstone in the development of next-generation pharmaceuticals.